Cas no 268567-18-6 (1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-)

• Product name: 1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-
• CAS No: 268567-18-6
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 1428716

1H-Pyrrole, 1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C11H10ClN/c12-11-5-3-4-10(8-11)9-13-6-1-2-7-13/h1-8H,9H2
• InChI Key： RFHKSFUOXUSDNN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C=CC=C1

Computed Properties

• Exact Mass: 191.0503

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 280.5±15.0 °C(Predicted)
• PSA: 4.93
• pka: -3.51±0.70(Predicted)